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For Researchers, Scientists, and Drug Development Professionals

Abstract

Adenine, a fundamental component of nucleic acids and a key molecule in cellular metabolism,
can form various salts, including dihydroiodide. This technical guide provides a detailed
overview of the known chemical properties of adenine and extrapolates the expected
characteristics of adenine dihydroiodide. Due to a lack of specific literature on adenine
dihydroiodide, this paper also draws inferences from the properties of similar dihydroiodide
compounds. This document is intended to serve as a foundational resource for researchers,
scientists, and professionals in drug development who are interested in the potential
applications of adenine and its derivatives.

Introduction

Adenine is a purine nucleobase that plays a critical role in biochemistry.[1][2][3] It is a
constituent of DNA, RNA, and numerous coenzymes essential for cellular respiration, such as
adenosine triphosphate (ATP), nicotinamide adenine dinucleotide (NAD), and flavin adenine
dinucleotide (FAD).[1][2][3] The formation of salts, such as adenine dihydroiodide, can
significantly alter the physicochemical properties of the parent molecule, influencing its
solubility, stability, and bioavailability. While specific data for adenine dihydroiodide is scarce,
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understanding the properties of adenine and the general characteristics of dihydroiodide salts

provides a strong basis for its potential utility.

Chemical Properties of Adenine

The chemical and physical properties of adenine are well-documented. A summary of these

properties is presented in the table below.

Property Value Source

Molecular Formula C5H5N5 [11[415]

Molecular Weight 135.13 g/mol [1114]
White to light yellow crystalline

Appearance _ [1][6]
solid

Melting Point 360-365 °C (decomposes) [1][6]

Solubility in Water

0.103 g/100 mL at 25 °C

[1](6]

Soluble in hot water and 1 M

HCI; slightly soluble in hot

Solubility . .
alcohol; insoluble in chloroform
and ether.[7]
4.15 (secondary amine), 9.80
pKa . . [11[6]
(primary amine)
CAS Number 73-24-5 [1][21[41[8]

Expected Chemical Properties of Adenine

Dihydroiodide

Based on the known properties of adenine and the general characteristics of dihydroiodide

salts, the following properties can be anticipated for adenine dihydroiodide.

e Molecular Formula: C5H5N5 - 2HI

e Molecular Weight: 391.96 g/mol
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e Appearance: Likely a white to off-white or light yellow crystalline solid, potentially
hygroscopic.[9][10][11]

o Solubility: Expected to have significantly higher water solubility compared to adenine. The
hydrochloride salt of adenine is noted to be directly water-soluble, and other dihydroiodide
salts like ethylenediamine dihydroiodide are also highly water-soluble.[7][9][11]

« Stability: Dihydroiodide salts can be susceptible to oxidation, leading to the formation of free
iodine and a resultant yellowing of the material.[10] Stabilization may be necessary,
particularly in the presence of moisture.[12] A solution of a similar compound,
ethylenediamine dihydroiodide, has an acidic pH of about 4.[12]

Experimental Protocols

While specific experimental protocols for the synthesis and analysis of adenine dihydroiodide
are not readily available in the reviewed literature, a general workflow for characterizing a new
chemical entity is presented below.

Diagram: General Experimental Workflow for Chemical
Characterization
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Caption: A generalized workflow for the synthesis and characterization of a chemical
compound.

Role of Adenine in Biological Pathways
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Adenine is a cornerstone of many fundamental biological processes. Its involvement in the ATP
energy cycle is a prime example of its critical role.

Diagram: Simplified Adenosine Triphosphate (ATP)
Cycle

Energy Release

for Cellular Work
ATP
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(Adenosine Diphosphate)
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Energy Input
from Food

Click to download full resolution via product page

Caption: A simplified diagram illustrating the role of adenine in the ATP-ADP energy cycle.

Conclusion

While direct experimental data on adenine dihydroiodide is limited, a comprehensive
understanding of its parent molecule, adenine, combined with the known characteristics of
dihydroiodide salts, allows for a robust preliminary assessment of its chemical properties. The
anticipated increase in aqueous solubility makes adenine dihydroiodide a potentially
interesting candidate for various research and development applications where enhanced
bioavailability of adenine is desired. Further experimental investigation is warranted to fully
characterize this compound and explore its potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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